(Z)-methyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(2,6-dimethoxybenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C21H22N2O6S/c1-26-11-10-23-14-9-8-13(20(25)29-4)12-17(14)30-21(23)22-19(24)18-15(27-2)6-5-7-16(18)28-3/h5-9,12H,10-11H2,1-4H3
• InChI Key: JQXIRUBIYLEVKZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C21H22N2O6S
• Molecular Weight: 430.5 g/mol

Description

(Z)-methyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C21H22N2O6S and its molecular weight is 430.48. The purity is usually 95%.
BenchChem offers high-quality (Z)-methyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-methyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research led by Badne et al. (2011) details the novel synthesis of derivatives of benzothiazole compounds, demonstrating methods that could potentially apply to the synthesis of "(Z)-methyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate" and exploring their antimicrobial activity. Such methodologies are indicative of the compound's potential use in developing antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Heterocyclic Compound Applications

A study by Shahvelayati et al. (2017) focuses on the green synthesis of functionalized thiazol-2(3H)-imine through a three-component tandem reaction in ionic liquid media. This research underscores the importance of eco-friendly solvents in synthetic chemistry and may inform environmentally benign approaches to synthesizing the compound (Shahvelayati, Hajiaghababaei, & Panahi Sarmad, 2017).

Novel Antimicrobial Agents

Vinusha et al. (2015) explored the synthesis and antimicrobial activity of thiazole-derived Schiff base ligands, highlighting a potential application area for similar compounds. This suggests that "(Z)-methyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate" could be studied for its antimicrobial properties, providing a basis for the development of new antimicrobial agents (Vinusha, Shivaprasad, Chandan, & Begum, 2015).

Antitumor Activity

Singh et al. (2003) investigated nitro and amino substitutions in the D-ring of certain compounds, assessing their effects on topoisomerase-I targeting activity and cytotoxicity. This study's findings on structural modifications influencing biological activity may provide valuable insights into designing derivatives of "(Z)-methyl 2-((2,6-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate" for antitumor applications (Singh, Ruchelman, Li, Liu, Liu, & LaVoie, 2003).